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Compound of Interest

Cyclohexanecarboxamide, N-(4-
Compound Name:
methoxy-1-naphthyl)-

CAS No.: 101564-22-1

Cat. No.: B3045030

Get Quote
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An In-depth Technical Guide to Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)-
Prepared by: Gemini, Senior Application Scientist

Foreword: This document provides a comprehensive technical overview of
Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)-, a specialized aromatic amide. It is
intended for researchers, chemists, and drug development professionals. The subject
compound is a niche molecule, and as such, a dedicated CAS number is not prominently listed
in major public chemical databases. Therefore, this guide has been constructed by integrating
established principles of organic chemistry with data from structurally analogous compounds.
The protocols and analyses described herein are based on well-established methodologies for
this class of molecules and are designed to be robust and reproducible.

Compound Identification and Physicochemical
Profile
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Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)- is an N-substituted amide featuring a
cyclohexyl moiety linked via a carbonyl group to the nitrogen atom of 4-methoxy-1-
naphthylamine. Its structure combines a flexible, saturated carbocyclic ring with a rigid,
electron-rich aromatic system, making it a molecule of interest for exploring structure-activity
relationships (SAR) in medicinal chemistry.
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Caption: Structure of Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)-.

Table 1: Estimated Physicochemical Properties (Note: These values are calculated based on
chemical structure and data from analogous compounds like N-(1-
naphthyl)cyclohexanecarboxamide[1].)
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Property Estimated Value Rationale /| Analog Source
Molecular Formula C1sH21NOz2 Derived from structure
Molecular Weight 283.36 g/mol Derived from formula
Appearance Likely off-white to tan solid Typical for aromatic amides

Increased lipophilicity from

methoxy group vs. N-(1-

XLogP3 ~4.2
naphthyl) analog (XLogP3 =
3.7)[1]
Hydrogen Bond Donors 1 (Amide N-H) From structure
Hydrogen Bond Acceptors 2 (Carbonyl O, Methoxy O) From structure
High degree of aromaticity and
Melting Point >150 °C molecular weight suggest a

high melting point

Insoluble in water; Soluble in
Solubility organic solvents (DMSO, DMF,
CH2Cl2)

Common for this class of

compounds

Synthesis and Mechanistic Considerations

The most direct and reliable method for synthesizing this compound is via nucleophilic acyl
substitution, specifically the formation of an amide bond between a cyclohexanecarboxylic acid
derivative and 4-methoxy-1-naphthylamine.

Proposed Synthetic Pathway:

The reaction involves the activation of cyclohexanecarboxylic acid to a more reactive species,
such as an acyl chloride, which then readily reacts with the primary amine of 4-methoxy-1-
naphthylamine.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxamide_-N-_1-naphthyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cyclohexanecarboxylic Acid
+ Thionyl Chloride (SOCI2)

Activation
Cyclohexanecarbonyl Chloride 4-methoxy-1-naphthylamine
(Acyl Halide Intermediate) + Triethylamine (Base)

v

Nucleophilic Attack
(Amide Bond Formation)

Reaction Quench
& Work-up

Crude Product Mixture

:

Purification
(Recrystallization or Column Chromatography)

Final Product

(>95% Purity)

Characterization
(NMR, LC-MS, IR)

Figure 2: Proposed Synthesis Workflow
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Caption: General workflow for the synthesis and purification of the target compound.

Detailed Experimental Protocol: Synthesis
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Objective: To synthesize Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)- with high
purity.

Materials:

e Cyclohexanecarbonyl chloride (Reagent)

e 4-methoxy-1-naphthylamine (Reagent)

o Triethylamine (EtsN) (Base, HCI scavenger)

e Dichloromethane (DCM) (Anhydrous Solvent)

¢ 1 M Hydrochloric Acid (Aqueous wash)

e Saturated Sodium Bicarbonate Solution (Aqueous wash)
e Brine (Aqueous wash)

e Anhydrous Magnesium Sulfate (Drying agent)

o Hexanes/Ethyl Acetate (Chromatography/Recrystallization Solvents)
Procedure:

e Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar),
add 4-methoxy-1-naphthylamine (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.1 M
concentration).

o Base Addition: Add triethylamine (1.2 eq) to the solution. Cool the flask to 0 °C in an ice bath.
The triethylamine acts as an essential scavenger for the HCI byproduct generated during the
reaction, preventing the protonation and deactivation of the nucleophilic amine.

¢ Acyl Chloride Addition: While stirring at 0 °C, add cyclohexanecarbonyl chloride (1.1 eq)
dropwise to the solution. The slow, cooled addition helps to control the exothermic reaction.

e Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours.
Monitor the reaction's completion by Thin Layer Chromatography (TLC), observing the
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consumption of the starting amine.
o Work-up:
o Quench the reaction by adding deionized water.

o Transfer the mixture to a separatory funnel. Sequentially wash the organic layer with 1 M
HCI (to remove excess triethylamine), saturated NaHCOs solution (to remove any
unreacted acyl chloride and acidic impurities), and finally, brine.

o Dry the separated organic layer over anhydrous MgSOa, filter, and concentrate under
reduced pressure to yield the crude product.

e Purification:

o Recrystallization (Preferred for crystalline solids): Dissolve the crude solid in a minimum
amount of a hot solvent (e.g., ethyl acetate) and allow it to cool slowly. If needed, add a
co-solvent like hexanes to induce precipitation.

o Column Chromatography (If an oil or impure solid): If recrystallization is ineffective, purify
the crude material using silica gel column chromatography with a hexanes/ethyl acetate
gradient.

o Final Product: Collect the pure fractions (as determined by TLC) and remove the solvent in
vacuo to obtain the final product. Dry under high vacuum to remove residual solvents.

Analytical Characterization

Rigorous analytical validation is crucial to confirm the identity and purity of the synthesized
compound. A combination of chromatographic and spectroscopic methods should be
employed.
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Figure 3: Analytical Validation Workflow
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Caption: A multi-technique approach for structural and purity verification.

Protocol: High-Performance Liquid Chromatography
(HPLC)

Objective: To determine the purity of the final compound.
o System: HPLC with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase: A gradient of Acetonitrile (ACN) and Water (both with 0.1% Trifluoroacetic Acid
or Formic Acid).

o Gradient Example: Start at 50% ACN, ramp to 95% ACN over 15 minutes, hold for 5
minutes, return to initial conditions.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm and 280 nm.
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e Analysis: The purity is calculated based on the area percentage of the main product peak
relative to the total peak area.

Expected Spectroscopic Data

» 1H NMR: Expect characteristic peaks for the cyclohexyl protons (broad multiplets in the 1.2-
2.5 ppm range), the methoxy group (a sharp singlet around 3.9-4.1 ppm), aromatic protons
of the naphthalene ring (in the 7.0-8.5 ppm range), and a broad singlet for the amide N-H

(typically >8.5 ppm).

e 13C NMR: Signals corresponding to the aliphatic carbons of the cyclohexane, the methoxy
carbon (=55 ppm), aromatic carbons, and the carbonyl carbon (~170-175 ppm) should be
visible.

e LC-MS (ESI+): The primary ion observed should correspond to the protonated molecule
[M+H]* at m/z = 284.37.

e FT-IR: Key vibrational bands should include N-H stretching (~3300 cm~1), C-H stretching
(aromatic ~3050 cm™1, aliphatic ~2900-2850 cm~1), and a strong C=0 amide | band (~1650-
1680 cm~1).[2]

Applications in Research and Drug Development

While specific biological data for this exact molecule is scarce, its structural motifs are
prevalent in pharmacologically active compounds. This makes it a valuable scaffold for
discovery research.

» Scaffold for Library Synthesis: The N-cyclohexyl and methoxy-naphthyl groups can be
systematically modified to create a library of analogs for screening against various biological
targets. The amide bond serves as a stable and synthetically accessible linker.

o Potential as a Bioisostere: The 1,2,3-triazole ring is often used as a bioisostere for amide
bonds in drug design due to its similar steric and electronic properties but improved
metabolic stability.[3] This compound could serve as a direct amide counterpart in
comparative studies.
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o Anthelmintic Research: Simplified amide derivatives of complex drugs have shown promise.
For instance, N-(4-methoxyphenyl)pentanamide, a simplified version of albendazole,
displayed significant anthelmintic properties with reduced toxicity.[4] This suggests that novel
N-aryl amides like the title compound could be explored for similar antiparasitic activities.

e Oncology and Cell Signaling: The N-naphthyl group is a feature in molecules designed to
interact with various cellular targets. For example, fusicoccanes, which are complex natural
products, can induce cell death in cancer cells.[5] Simpler synthetic molecules containing
key pharmacophores like the naphthyl group are often starting points for developing new

therapeutic agents.

Safety and Handling

Disclaimer: A specific Safety Data Sheet (SDS) for this compound is not available. The
following guidance is based on the potential hazards of its constituent parts and related
chemicals. Handle with care at all times.

» Hazard Classification (Anticipated):

o

Harmful if swallowed.[6]

o

Causes skin irritation.[6]

[¢]

Causes serious eye irritation.[6]

[¢]

May cause respiratory irritation.[6]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear impervious, chemical-resistant gloves (e.qg., nitrile) and a lab coat.

o Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling dust or vapors.

e Handling and Storage:
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o Avoid contact with skin, eyes, and clothing.[7]

o Keep the container tightly sealed and store in a cool, dry, and well-ventilated place.[6]

o Wash hands thoroughly after handling.

o First Aid Measures:

If Inhaled: Remove to fresh air.

[¢]

[¢]

In Case of Skin Contact: Wash off immediately with plenty of soap and water.

[e]

In Case of Eye Contact: Rinse cautiously with water for several minutes.

o

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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